Cas no 1261899-96-0 (3-(3,5-Dicarboxyphenyl)isonicotinic acid)
1261899-96-0 structure
Product Name:3-(3,5-Dicarboxyphenyl)isonicotinic acid
CAS No:1261899-96-0
MF:C14H9NO6
MW:287.224364042282
CID:2762184
PubChem ID:53224347
Update Time:2025-04-21
3-(3,5-Dicarboxyphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-Dicarboxyphenyl)isonicotinic acid, 95%
- MFCD18318416
- REA31452
- 3-(3,5-DICARBOXYPHENYL)ISONICOTINIC ACID
- 1261899-96-0
- DTXSID40688280
- 3-(3,5-Dicarboxyphenyl)isonicotinic acid
-
- Inchi: 1S/C14H9NO6/c16-12(17)8-3-7(4-9(5-8)13(18)19)11-6-15-2-1-10(11)14(20)21/h1-6H,(H,16,17)(H,18,19)(H,20,21)
- InChI Key: VDICJMKXZWPJAD-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C(=O)O)C=C(C=1)C1C=NC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 287.04298701Da
- Monoisotopic Mass: 287.04298701Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 125Ų
3-(3,5-Dicarboxyphenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325256-5g |
3-(3,5-Dicarboxyphenyl)isonicotinic acid, 95%; . |
1261899-96-0 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(3,5-Dicarboxyphenyl)isonicotinic acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
1261899-96-0 (3-(3,5-Dicarboxyphenyl)isonicotinic acid) Related Products
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- 1258614-88-8(3-(2,3-Dimethylphenyl)isonicotinic acid)
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- 104096-15-3(3-phenylpyridine-4-carboxylic acid)
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